![molecular formula C28H22N2O5 B2852586 3-(1-naphthamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide CAS No. 888466-83-9](/img/structure/B2852586.png)
3-(1-naphthamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(1-naphthamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide, also known as AM-1241, is a synthetic cannabinoid receptor agonist. It was first synthesized in 2000 by Alexandros Makriyannis and his team at Northeastern University in Boston, Massachusetts. Since then, AM-1241 has been extensively studied for its potential medical applications.
Mechanism of Action
3-(1-naphthamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide works by activating the cannabinoid receptor CB2, which is primarily found in immune cells. CB2 activation has been shown to have anti-inflammatory and neuroprotective effects. This compound has also been shown to have some activity at the cannabinoid receptor CB1, which is primarily found in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and multiple sclerosis. It has also been shown to reduce neuropathic pain in animal models. In addition, this compound has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(1-naphthamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide in lab experiments is that it is a highly selective CB2 agonist. This means that it can be used to study the specific effects of CB2 activation without the confounding effects of CB1 activation. However, one limitation of using this compound is that it is not very water-soluble, which can make it difficult to administer in certain experimental settings.
Future Directions
There are a number of potential future directions for the study of 3-(1-naphthamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide. One area of interest is the use of this compound in the treatment of chronic pain and neuropathic pain in humans. Another area of interest is the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Finally, there is interest in exploring the potential of this compound as a tool for studying the role of CB2 activation in the immune system.
Synthesis Methods
3-(1-naphthamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide is synthesized through a multi-step process that involves the reaction of various reagents and solvents. The first step involves the reaction of 2,5-dimethoxybenzoyl chloride with naphthylamine to form 2,5-dimethoxy-N-(1-naphthyl)benzamide. This intermediate is then reacted with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) to form the final product, this compound.
Scientific Research Applications
3-(1-naphthamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide has been extensively studied for its potential medical applications. It has been shown to have analgesic, anti-inflammatory, and neuroprotective effects. In particular, this compound has been studied for its potential use in the treatment of chronic pain, neuropathic pain, and multiple sclerosis.
Properties
IUPAC Name |
N-(2,5-dimethoxyphenyl)-3-(naphthalene-1-carbonylamino)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H22N2O5/c1-33-18-14-15-24(34-2)22(16-18)29-28(32)26-25(21-11-5-6-13-23(21)35-26)30-27(31)20-12-7-9-17-8-3-4-10-19(17)20/h3-16H,1-2H3,(H,29,32)(H,30,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHXBUFVEILDUQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC=CC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H22N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.